3,5-Dichloro-4-chloromethyl-pyridine 1-oxide

• Molecular Formula: C6H4Cl3NO
• Molecular Weight: 212.5 g/mol
• IUPAC Name: 3,5-dichloro-4-(chloromethyl)-1-oxidopyridin-1-ium
• InChI: InChI=1S/C6H4Cl3NO/c7-1-4-5(8)2-10(11)3-6(4)9/h2-3H,1H2
• InChI Key: XHAVWAMQVINQPH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C=[N+]1[O-])Cl)CCl)Cl

Description

3,5-Dichloro-4-chloromethyl-pyridine 1-oxide is a useful research compound. Its molecular formula is C6H4Cl3NO and its molecular weight is 212.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-dichloro-4-chloromethyl-pyridine (0.55 g, 2.8 mmol) in DCM (10 mL) 3-methyl-benzenecarboperoxoic acid (2.9 g, 16.8 mmol) was added. After stirring for 50 h at room temperature, saturated aqueous Na2CO3 solution (20 mL) and DCM (40 mL) were added to the reaction mixture. The organic layer was dried over Na2SO4, filtered, and concentrated in vacuo. The residue was purified by flash chromatography over silica gel (elution with EA/hexane 1:2) to give the title compound. MS (m/z): 214.2 [M+H+].